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Compound of Interest

Hexahydro-4-methylphthalic
Compound Name:
anhydride

Cat. No.: B105801

An in-depth analysis of the spectroscopic data for Hexahydro-4-methylphthalic anhydride is
presented in this technical guide, designed for researchers, scientists, and professionals in
drug development. This document provides a comprehensive overview of the Nuclear Magnetic
Resonance (NMR) and Infrared (IR) spectral data, along with the experimental protocols
utilized for their acquisition.

Spectroscopic Data of Hexahydro-4-methylphthalic
anhydride

The structural elucidation of Hexahydro-4-methylphthalic anhydride is critically supported by
spectroscopic techniques. The following sections detail the *H NMR, 13C NMR, and IR data,
which are fundamental for the confirmation of the compound's molecular structure.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides insight into the electronic environment of the hydrogen
atoms within the molecule. The spectrum of Hexahydro-4-methylphthalic anhydride was
recorded in deuterated chloroform (CDCIs) on a 250 MHz spectrometer.[1] The observed
chemical shifts (&) are summarized in the table below.
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Integration (Number of

Chemical Shift (d) ppm Multiplicity

Protons)
3.25-2.96 m 2H
2.38-2.08 m 2H
1.76-1.58 m 2H
1.51-1.21 m 2H
0.99-0.87 m 4H

Table 1: *H NMR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride.

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy is employed to determine the types of carbon atoms presentin a
molecule. The 13C NMR spectrum of Hexahydro-4-methylphthalic anhydride was obtained in
deuterated chloroform (CDCIs) using a 63 MHz spectrometer.[1] The data is presented in the
table below.

Chemical Shift (6) ppm

172.88

172.61

40.86

40.32

34.45

30.34

29.22

21.96

21.29
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Table 2: 13C NMR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable tool for the identification of functional groups within a
molecule. The IR spectrum for Hexahydro-4-methylphthalic anhydride was acquired using
the Attenuated Total Reflectance (ATR) technique.[1] The characteristic absorption bands are
detailed in the following table.

Wavenumber (cm~12) Intensity
2359 w
2340 w
1694 S
1452 w
1413 w
1336 w
1293 w
1251 w

Table 3: IR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride. (w = weak, s =
strong)

Experimental Protocols

The spectroscopic data presented was obtained following the synthesis of Hexahydro-4-
methylphthalic anhydride. The synthesis and characterization procedure is outlined below.

Synthesis of Hexahydro-4-methylphthalic anhydride

The synthesis of Hexahydro-4-methylphthalic anhydride was achieved through the
hydrogenation of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride.[1] The reaction progress was
monitored using gas chromatography-mass spectrometry to ensure the complete
hydrogenation of the starting material.[1]
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Spectroscopic Analysis

Upon completion of the synthesis, the structure of the resulting Hexahydro-4-methylphthalic
anhydride was confirmed using various spectroscopic methods.

 NMR Spectroscopy: *H and 3C NMR spectra were recorded on a 250 MHz and 63 MHz
spectrometer, respectively.[1] The samples were dissolved in deuterated chloroform (CDCIs)
for the analysis.[1]

» IR Spectroscopy: The infrared spectrum was obtained using an Attenuated Total Reflectance
(ATR) sampling technique.[1]

o High-Resolution Mass Spectrometry (HRMS): The exact mass of the compound was
determined using ESI+ (Electrospray lonization) mass spectrometry.[1]

Workflow Visualization

The following diagram illustrates the general workflow from the synthesis of a chemical
compound to its structural confirmation via spectroscopic analysis.
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Caption: Workflow for Synthesis and Spectroscopic Confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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